![molecular formula C11H24O2 B034114 2-Heptylbutane-1,4-diol CAS No. 100536-95-6](/img/structure/B34114.png)
2-Heptylbutane-1,4-diol
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Overview
Description
2-Heptylbutane-1,4-diol (HB) is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. HB is a chiral molecule that exists in two enantiomeric forms, with the (R)-enantiomer being the most biologically active. In
Mechanism of Action
The mechanism of action of 2-Heptylbutane-1,4-diol is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. In particular, this compound has been shown to activate the nuclear factor-kappa B (NF-κB) pathway, which plays a key role in regulating inflammation and immune responses. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a role in tissue remodeling and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of various bacterial and fungal species, including Staphylococcus aureus and Candida albicans. This compound has also been shown to reduce the production of pro-inflammatory cytokines in immune cells, suggesting that it may have anti-inflammatory properties. In animal studies, this compound has been shown to have neuroprotective effects, reducing the loss of dopaminergic neurons in a mouse model of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Heptylbutane-1,4-diol in lab experiments is its potential as a versatile tool for modulating various signaling pathways in cells. However, one limitation of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings. Additionally, the synthesis of this compound can be complex and time-consuming, which may limit its widespread use in research.
Future Directions
There are several future directions for research on 2-Heptylbutane-1,4-diol. One area of interest is the development of more efficient and scalable synthesis methods for this compound, which could facilitate its use in a wider range of applications. Another area of interest is the further investigation of this compound's potential as a treatment for neurological disorders, as well as its potential as a pesticide or alternative to traditional antibiotics. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its effects on various signaling pathways in cells.
Synthesis Methods
The synthesis of 2-Heptylbutane-1,4-diol involves a multi-step process, starting with the reaction of heptanal with formaldehyde to form 2-heptyl-2-methylpropanal. This intermediate is then reacted with nitromethane to form the corresponding nitroalkane, which is subsequently reduced to the amine using sodium borohydride. The final step involves the selective reduction of the amine to the alcohol using lithium aluminum hydride.
Scientific Research Applications
2-Heptylbutane-1,4-diol has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to have antimicrobial, anti-inflammatory, and anticancer properties. It has also been investigated as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. In agriculture, this compound has been shown to have insecticidal and fungicidal properties, making it a potential alternative to traditional pesticides. In materials science, this compound has been investigated as a potential monomer for the synthesis of biodegradable polymers.
properties
CAS RN |
100536-95-6 |
---|---|
Molecular Formula |
C11H24O2 |
Molecular Weight |
188.31 g/mol |
IUPAC Name |
2-heptylbutane-1,4-diol |
InChI |
InChI=1S/C11H24O2/c1-2-3-4-5-6-7-11(10-13)8-9-12/h11-13H,2-10H2,1H3 |
InChI Key |
UWIHDVYPIGJDKC-UHFFFAOYSA-N |
SMILES |
CCCCCCCC(CCO)CO |
Canonical SMILES |
CCCCCCCC(CCO)CO |
synonyms |
2-Heptyl-1,4-butanediol |
Origin of Product |
United States |
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